Cas no 36013-09-9 (Phenol, 2-methyl-4-(methylthio)-6-nitro-)

• Product Name: Phenol, 2-methyl-4-(methylthio)-6-nitro-
• CAS No: 36013-09-9
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 291617
• PubChem ID: 71359656
• Update Time: 2025-04-19

Phenol, 2-methyl-4-(methylthio)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-4-(methylthio)-6-nitro-
• 2-methyl-4-methylsulfanyl-6-nitrophenol
• 36013-09-9
• DTXSID00783503
• 2-Methyl-4-(methylsulfanyl)-6-nitrophenol

• Inchi： 1S/C8H9NO3S/c1-5-3-6(13-2)4-7(8(5)10)9(11)12/h3-4,10H,1-2H3
• InChI Key： PGUZBMCEUPLWAJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C(=C(C)C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.4Ų